Dextromethorphan
Dextromethorphan
Dextromethorphan (DXM) is a dextratrorotatory morphinan with structural similarity to levorphanol, codeine, and morphine. Because of its strong antitussive effects, dextromethorphan is widely used as a cough suppressant. However, it does not provoke opioid activity as is characteristic of several other morphine derivatives. DXM binds to and inhibits NMDA (IC50 = 0.55 μM) and nicotinic receptors (IC50s = 0.7-3.9 μM) and blocks receptor-gated and voltage-gated calcium channels (IC50 = 60 μM) and voltage-gated sodium channels (IC50 = 78 μM). DXM has been used in multimodal analgesic therapies for acute and neuropathic pain. Cayman Chemical products containing Certified Reference Material (CRM) in the name are highly qualified materials manufactured and tested to meet ISO/IEC 17025 and ISO Guide 34 international guidelines for reference materials. These materials are tested using validated analytical methods on qualified instrumentation to ensure traceability to SI units of measure. Cayman’s CRMs are tested for Homogeneity and Stability and are provided with a certificate stating the CRM property value(s) along with the combined uncertainty of the property value(s). These materials are intended for quantitative applications where quantitative accuracy and uncertainty are critical. Cayman Chemical is committed to providing quality products to its customers as evidenced by its accreditation to the ISO/IEC 17025 and ISO Guide 34 standards. All traceable CRMs may be distinguished by their CofAs and can be downloaded below using the batch number located on the product label. For a representative CofA please contact our technical support.
Brand Name:
Vulcanchem
CAS No.:
125-71-3
VCID:
VC0048470
InChI:
InChI=1S/C18H25NO/c1-19-10-9-18-8-4-3-5-15(18)17(19)11-13-6-7-14(20-2)12-16(13)18/h6-7,12,15,17H,3-5,8-11H2,1-2H3/t15-,17+,18+/m1/s1
SMILES:
CN1CCC23CCCCC2C1CC4=C3C=C(C=C4)OC
Molecular Formula:
C18H25NO
Molecular Weight:
271.4 g/mol
Dextromethorphan
CAS No.: 125-71-3
Reference Standards
VCID: VC0048470
Molecular Formula: C18H25NO
Molecular Weight: 271.4 g/mol
| CAS No. | 125-71-3 |
|---|---|
| Product Name | Dextromethorphan |
| Molecular Formula | C18H25NO |
| Molecular Weight | 271.4 g/mol |
| IUPAC Name | (1S,9S,10S)-4-methoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-triene |
| Standard InChI | InChI=1S/C18H25NO/c1-19-10-9-18-8-4-3-5-15(18)17(19)11-13-6-7-14(20-2)12-16(13)18/h6-7,12,15,17H,3-5,8-11H2,1-2H3/t15-,17+,18+/m1/s1 |
| Standard InChIKey | MKXZASYAUGDDCJ-NJAFHUGGSA-N |
| Isomeric SMILES | CN1CC[C@@]23CCCC[C@@H]2[C@@H]1CC4=C3C=C(C=C4)OC |
| SMILES | CN1CCC23CCCCC2C1CC4=C3C=C(C=C4)OC |
| Canonical SMILES | CN1CCC23CCCCC2C1CC4=C3C=C(C=C4)OC |
| Appearance | A 1 mg/ml solution in methanol |
| Colorform | White to slightly yellow crystalline powde |
| Melting Point | 122-124 109-111 °C |
| Description | Dextromethorphan (DXM) is a dextratrorotatory morphinan with structural similarity to levorphanol, codeine, and morphine. Because of its strong antitussive effects, dextromethorphan is widely used as a cough suppressant. However, it does not provoke opioid activity as is characteristic of several other morphine derivatives. DXM binds to and inhibits NMDA (IC50 = 0.55 μM) and nicotinic receptors (IC50s = 0.7-3.9 μM) and blocks receptor-gated and voltage-gated calcium channels (IC50 = 60 μM) and voltage-gated sodium channels (IC50 = 78 μM). DXM has been used in multimodal analgesic therapies for acute and neuropathic pain. Cayman Chemical products containing Certified Reference Material (CRM) in the name are highly qualified materials manufactured and tested to meet ISO/IEC 17025 and ISO Guide 34 international guidelines for reference materials. These materials are tested using validated analytical methods on qualified instrumentation to ensure traceability to SI units of measure. Cayman’s CRMs are tested for Homogeneity and Stability and are provided with a certificate stating the CRM property value(s) along with the combined uncertainty of the property value(s). These materials are intended for quantitative applications where quantitative accuracy and uncertainty are critical. Cayman Chemical is committed to providing quality products to its customers as evidenced by its accreditation to the ISO/IEC 17025 and ISO Guide 34 standards. All traceable CRMs may be distinguished by their CofAs and can be downloaded below using the batch number located on the product label. For a representative CofA please contact our technical support. |
| Related CAS | 125-69-9 (hydrobromide) 18609-21-7 (hydrochloride) 6700-34-1 (hydrobromide, mono-hydrate) |
| Shelf Life | Stable under recommended storage conditions. /Dextromethorphan hydrobromide/ |
| Solubility | 74.7 mg/L In water, 74.65 mg/L at 25 °C (est) Practically insoluble in water Freely soluble in chloroform |
| Synonyms | d-Methorphan Delsym Dextromethorphan Dextromethorphan Hydrobromide Dextromethorphan Hydrobromide, (+-)-Isomer Dextromethorphan Hydrobromide, Monohydrate Dextromethorphan Hydrochloride Dextromethorphan, (+-)-Isomer Hydrobromide, Dextromethorphan Hydrochloride, Dextromethorphan l-Methorphan Levomethorphan Racemethorphan |
| Vapor Pressure | 1.02X10-5 mm Hg at 25 °C (est) |
| PubChem Compound | 5360696 |
| Last Modified | Nov 11 2021 |
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